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Compound of Interest

Compound Name: 2-(4-Aminophenyl)ethanol

Cat. No.: B7734205 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(4-Aminophenyl)ethanol, also known as 4-aminophenethyl alcohol, is a versatile organic

compound with significant applications in pharmaceutical synthesis and materials science. Its

bifunctional nature, possessing both a primary aromatic amine and a primary alcohol, makes it

a valuable building block for the synthesis of more complex molecules. This technical guide

provides an in-depth overview of the commercial availability, key applications, and detailed

experimental protocols related to 2-(4-Aminophenyl)ethanol, tailored for professionals in

research and drug development.

Physicochemical Properties
2-(4-Aminophenyl)ethanol is a light brown to brown crystalline solid.[1] It is soluble in

methanol and other highly polar solvents.[1][2]
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Property Value Reference

CAS Number 104-10-9 [1][2]

Molecular Formula C8H11NO [2]

Molecular Weight 137.18 g/mol [2]

Melting Point 107-110 °C [2]

Boiling Point 255 °C [2]

Density 1.063 g/cm³ (estimate) [2]

pKa 15.05 ± 0.10 (Predicted) [2]

Commercial Availability and Suppliers
2-(4-Aminophenyl)ethanol is readily available from several major chemical suppliers. The

typical purity offered is around 97-98%. Below is a summary of some of the key suppliers and

their product offerings.

Supplier Product Number Purity Package Size

Sigma-Aldrich 261645 98% 5g, 25g

TCI Chemical A0394 >98.0% (GC) 25g, 100g

Thermo Scientific

(Alfa Aesar)
L15223 97% 5g, 25g, 100g

TRC A585045 Not specified 10g

Key Applications
The primary applications of 2-(4-Aminophenyl)ethanol stem from its utility as a chemical

intermediate.

Pharmaceutical Synthesis: Mirabegron Intermediate
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A significant application of 2-(4-Aminophenyl)ethanol is its role as a key intermediate in the

synthesis of Mirabegron.[3][4][5][6][7] Mirabegron is a β3-adrenergic agonist used for the

treatment of overactive bladder.[6] In the synthesis of Mirabegron, 2-(4-Aminophenyl)ethanol
is typically reacted with a protected 2-aminothiazole-5-acetic acid derivative.[4]

Materials Science
2-(4-Aminophenyl)ethanol is also utilized in the field of materials science:

Polymer Synthesis: It serves as a non-symmetric monomer in the preparation of ordered

poly(amide-ester)s.[1]

Synthesis of 4-aminostyrene: It can be dehydrated to produce 4-aminostyrene, a valuable

monomer for the production of functional polymers.[1]

Graphene Functionalization: The amino group of 2-(4-Aminophenyl)ethanol can be used to

functionalize graphene nanoplatelets, modifying their surface properties for various

applications.[1]

Experimental Protocols
Synthesis of 2-(4-Aminophenyl)ethanol from 4-
Nitrophenylethanol
This protocol describes the reduction of 4-nitrophenylethanol to 2-(4-Aminophenyl)ethanol.

Materials:

4-Nitrophenylethanol

Methanol

0.1 M Hydrochloric acid

Pt-SnO2/C catalyst

30% Sodium hydroxide solution
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Equipment:

1000 mL three-necked flask

Thermometer

Mechanical stirrer

Reflux condenser

Thin Layer Chromatography (TLC) apparatus

Procedure:

To a 1000 mL three-necked flask equipped with a thermometer, mechanical stirrer, and reflux

condenser, add 10 mL of 0.1 M hydrochloric acid, 500 mL of methanol, and 2 g of Pt-SnO2/C

catalyst.

Heat the mixture to 68°C.

Add 100 g of 4-nitrophenylethanol to the reaction mixture.

Adjust the pH of the reaction to 7 using a 30% NaOH solution.

Slowly add water dropwise and collect approximately 75 g of distillate.

Maintain the reaction at a reflux temperature of 68°C.

Monitor the progress of the reaction by TLC until the starting material is no longer visible.

Upon completion, the catalyst is removed by filtration from the warm solution. The volatiles

are then distilled off under vacuum using a rotary evaporator.

To the liquid residue, 50 ml of absolute ethanol is added, and the solvent is distilled off. The

remaining suspension is left to crystallize.

The crystals are filtered from the mother liquor, washed with absolute ethanol, and dried

under vacuum over P4O10 to yield white crystals of 2-(4-aminophenyl)ethanol.[2]
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Synthesis of 4-Aminostyrene from 2-(4-
Aminophenyl)ethanol
This protocol details the dehydration of 2-(4-Aminophenyl)ethanol to form 4-aminostyrene.

Materials:

2-(4-Aminophenyl)ethanol (p-aminophenylethanol)

Potassium hydroxide (KOH)

Ether

Dry ice

Acetone

Equipment:

Heating apparatus (e.g., Bunsen burner)

Reaction vessel suitable for heating under reduced pressure

Condenser with a cold trap (Dry Ice-acetone bath)

Separatory funnel

Filtration apparatus

Procedure:

In a suitable reaction vessel, combine 9.2 g of 2-(4-Aminophenyl)ethanol with 8.8 g of

potassium hydroxide.

Heat the mixture under a nitrogen atmosphere at a reduced pressure of approximately 6

mm.

The product is collected by cooling the vapor in a condenser with a Dry Ice-acetone bath.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b7734205?utm_src=pdf-body
https://www.benchchem.com/product/b7734205?utm_src=pdf-body
https://www.benchchem.com/product/b7734205?utm_src=pdf-body
https://www.benchchem.com/product/b7734205?utm_src=pdf-body
https://www.benchchem.com/product/b7734205?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7734205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The collected product is extracted with ether.

The ether extract is dried over solid KOH and then filtered.

Evaporation of the ether yields 4-aminostyrene (p-aminostyrene). The yield is reported to be

around 6.4 g.[8]

Visualizations: Workflows and Logical Relationships
As 2-(4-Aminophenyl)ethanol is primarily a synthetic intermediate, the following diagrams

illustrate its role in key synthetic workflows rather than biological signaling pathways.
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Caption: Synthetic workflow for 2-(4-Aminophenyl)ethanol.
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Caption: Role of 2-(4-Aminophenyl)ethanol in Mirabegron synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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